3-Fluorobenzyl 5-[3-(trifluoromethyl)phenyl]-2-pyrimidinyl sulfide

• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C18H12F4N2S/c19-16-6-1-3-12(7-16)11-25-17-23-9-14(10-24-17)13-4-2-5-15(8-13)18(20,21)22/h1-10H,11H2
• InChI Key: JKQSPHXNUPLKCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CSC2=NC=C(C=N2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H12F4N2S
• Molecular Weight: 364.4 g/mol

Description

The compound “3-Fluorobenzyl 5-[3-(trifluoromethyl)phenyl]-2-pyrimidinyl sulfide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and two phenyl rings, which are six-membered carbon rings. One of the phenyl rings has a trifluoromethyl group attached, and the other is connected to the pyrimidine ring via a sulfide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and groups in three-dimensional space. The presence of the electronegative fluorine atoms in the trifluoromethyl group could influence the overall polarity and shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrimidine ring, for example, is a common site of reactivity in many chemical reactions. The trifluoromethyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group, for example, could increase the compound’s lipophilicity, influencing its solubility in different solvents.

Scientific Research Applications

Antiviral Agents

• Influenza Fusion Inhibitor : Researchers have explored the use of 3-Fluorobenzyl 5-[3-(trifluoromethyl)phenyl]-2-pyrimidinyl sulfide as a fusion inhibitor for influenza A virus. .

Chemical Derivatization

• Functionalized Surfaces : The compound finds application in the chemical derivatization of amino-functionalized model surfaces. .

Medicinal Chemistry

• Drug Development : Researchers investigate the compound’s potential as a lead structure for developing novel drugs. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.